Cas no 21279-58-3 (1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride)

• Product Name: 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride
• CAS No: 21279-58-3
• MF: C₉H₁₆Cl₂N₄
• MW: 251.156139373779
• CID: 911473
• PubChem ID: 50988278
• Update Time: 2025-11-02

1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)-1,4-diazepane (2HCl)
• 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride
• 21279-58-3
• Z1259339085
• 1-(pyrimidin-2-yl)-1,4-diazepanedihydrochloride
• G19779
• EN300-68255
• 1-pyrimidin-2-yl-1,4-diazepane;dihydrochloride

• Inchi： 1S/C9H14N4.2ClH/c1-4-11-9(12-5-1)13-7-2-3-10-6-8-13;;/h1,4-5,10H,2-3,6-8H2;2*1H
• InChI Key： ZEJOCZVSWBQVRT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2N=CC=CN=2)CCNCCC1

Computed Properties

• Exact Mass: 250.0752019g/mol
• Monoisotopic Mass: 250.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride

Comprehensive Overview of 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride (CAS No. 21279-58-3)

1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride (CAS No. 21279-58-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine and diazepane moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a pyrimidine ring with a 1,4-diazepane backbone, offering unique binding properties and pharmacological activity.

The compound's dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory experiments and formulation studies. In recent years, the demand for 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride has increased due to its relevance in targeting specific enzymes and receptors. For instance, its potential role in modulating G-protein-coupled receptors (GPCRs) has been a hot topic in medicinal chemistry. This aligns with the growing interest in GPCR-targeted therapies, a trending subject in drug development circles.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride in drug discovery?" The answer lies in its versatile scaffold, which allows for modifications to optimize binding affinity and selectivity. Its pyrimidine component is a common pharmacophore in many FDA-approved drugs, underscoring its importance in designing new therapeutic agents. Additionally, the diazepane ring contributes to conformational flexibility, a desirable trait in bioactive molecules.

Another trending topic tied to this compound is its potential in central nervous system (CNS) research. Given the structural similarity of 1,4-diazepane to other CNS-active compounds, researchers are exploring its effects on neurotransmitter systems. This has led to inquiries like: "Can 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride be used to develop novel neuroprotective agents?" While preliminary studies are promising, further clinical validation is needed to confirm its efficacy and safety.

From a synthetic chemistry perspective, the preparation of 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride involves multi-step reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors, as highlighted by searches such as: "Optimization of synthesis for CAS 21279-58-3." Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to characterize and validate its structure.

In the context of green chemistry, there is growing interest in developing eco-friendly synthesis routes for this compound. Researchers are investigating catalytic methods and solvent-free reactions to reduce environmental impact—a topic frequently searched as "sustainable synthesis of pyrimidine-diazepane derivatives." This aligns with the broader pharmaceutical industry's shift toward sustainable practices.

In summary, 1-(pyrimidin-2-yl)-1,4-diazepane dihydrochloride (CAS No. 21279-58-3) is a compound of high scientific and industrial relevance. Its unique structural features and potential applications in drug discovery, CNS research, and sustainable chemistry make it a focal point for ongoing studies. As research progresses, this compound may pave the way for innovative therapies and greener synthetic methodologies.